Cas no 368866-12-0 (tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate
• CAS No: 368866-12-0
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD02179163
• CID: 2119751
• Update Time: 2025-10-28

tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 4-(1-amino-2-methoxy-2-oxoethyl)piperidine-1-carboxylate
• TERT-BUTYL 4-(1-AMINO-2-METHOXY-2-OXOETHYL)PIPERIDINE-1-CARBOXYLATE
• METHYL 2-AMINO-2-(1-BOC-4-PIPERIDYL)ACETATE
• AMPD00339
• KCWQYYUIIOHOLI-UHFFFAOYSA-N
• 9336AA
• AB14589
• TRA0043212
• SY014441
• AX8228677
• Methyl2-Amino-2-(1-Boc-4-piperidyl)acetate
• 4-Piperidineacetic acid, alpha-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• 4-(AMINO-METHOXYCARBO
• tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate

• MDL： MFCD02179163
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-7-5-9(6-8-15)10(14)11(16)18-4/h9-10H,5-8,14H2,1-4H3
• InChI Key： KCWQYYUIIOHOLI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OC)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate (CAS: 368866-12-0)

The compound tert-butyl 4-[(1S)-1-amino-2-methoxy-2-oxo-ethyl]piperidine-1-carboxylate (CAS: 368866-12-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing provides an overview of the latest advancements in the synthesis, characterization, and biological applications of this key intermediate, with a focus on its role in the development of novel therapeutic agents.

Recent studies have highlighted the importance of this compound as a chiral building block in the synthesis of biologically active molecules, particularly in the context of protease inhibitors and GPCR-targeted drugs. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective cathepsin inhibitors, showcasing its potential in oncology and inflammatory disease applications. The stereospecific nature of the (1S)-amino ester moiety has been shown to be critical for achieving high binding affinity and selectivity in these target classes.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of 368866-12-0. A recent patent application (WO2023051234) describes an improved asymmetric synthesis route that achieves >99% enantiomeric excess while reducing the number of purification steps. This advancement has important implications for scaling up production while maintaining the high purity required for pharmaceutical applications. The methodology employs novel chiral auxiliaries that significantly improve the overall yield compared to traditional approaches.

In terms of biological applications, a 2024 study published in ACS Chemical Biology revealed the compound's potential as a precursor for PET tracer development. Researchers successfully radiolabeled derivatives of 368866-12-0 with fluorine-18, creating novel imaging agents for neurological targets. This application leverages the compound's ability to cross the blood-brain barrier while maintaining metabolic stability, properties that are attributed to its unique piperidine-carboxylate scaffold.

The safety profile and pharmacokinetic properties of derivatives based on this scaffold have also been extensively studied. Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that the core structure demonstrates favorable ADME characteristics with low cytotoxicity across multiple cell lines. These findings support its continued use as a privileged structure in medicinal chemistry programs targeting CNS disorders and metabolic diseases.

Looking forward, the compound's versatility suggests it will remain a valuable tool in drug discovery. Current research directions include its incorporation into PROTAC molecules and as a component of targeted drug delivery systems. The unique combination of stereochemical control, synthetic accessibility, and biological compatibility positions 368866-12-0 as a critical intermediate in the development of next-generation therapeutics.